Cas no 2444-36-2 (2-Chlorophenylacetic acid)

• Product Name: 2-Chlorophenylacetic acid
• CAS No: 2444-36-2
• MF: C₈H₇ClO₂
• MW: 170.59298157692
• MDL: MFCD00004317
• CID: 42978
• PubChem ID: 17124
• Update Time: 2025-04-18

2-Chlorophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chlorophenylacetic acid
• RARECHEM AL BO 0111
• O-CHLOROPHENYLACETIC ACID
• OCPA
• chlorophenylaceticacid
• 2-ChlorophenylaceticAcid,&gt
• 2-(2-chlorophenyl)acetic acid
• (2-Chlorophenyl)acetic acid
• (o-Chlorophenyl)acetic acid
• 1-(2-chlorophenyl)acetic acid
• 2-(2'-chlorophenyl)acetic acid
• 2-(2-chlorophenyl)butanoic acid
• Acetic acid,(o-chlorophenyl)
• Benzeneacetic acid,2-chloro
• S-2-chloro-phenylacetic acid
• 2-Chlorophenylaceticacid
• Benzeneacetic acid, 2-chloro-
• Acetic acid, (o-chlorophenyl)-
• o-chlorophenyl acetic acid
• 2-chloro-benzeneacetic acid
• IUJAAIZKRJJZGQ-UHFFFAOYSA-N
• PubChem16509
• chlorobenzene-acetic acid
• 2-chlor
• Q63408948
• o-chlorophenyl-acetic acid
• 2-chlorobenzeneacetic acid
• Ben
• NSC4613
• F2191-0042
• AKOS000120650
• (2-chloro-phenyl)-acetic acid
• CS-W020113
• D87878
• NSC-4613
• (2-chlorophenyl)-acetic acid
• EINECS 219-482-0
• A5034
• InChI=1/C8H7ClO2/c9-7-4-2-1-3-6(7)5-8(10)11/h1-4H,5H2,(H,10,11
• BS-3930
• 2-Chlorophenylacetic acid, 99%
• AM20060570
• 7BF49L8BR5
• STR02235
• SY002858
• 2444-36-2
• UNII-7BF49L8BR5
• NS00027660
• MFCD00004317
• DTXSID50179194
• CCRIS 8621
• AI3-20877
• FT-0611998
• EN300-17291
• Z56911957
• SCHEMBL194831
• W-107316
• NSC 4613
• (2-chlorophenyl) acetic acid
• BDBM16424
• STK428920
• (2-Chlorophenyl)acetic Acid; (o-Chlorophenyl)acetic Acid; 2-(o-Chlorophenyl)ethanoic Acid; 2-Chlorobenzeneacetic Acid; NSC 4613; o-Chlorobenzeneacetic Acid

• MDL： MFCD00004317
• Inchi： 1S/C8H7ClO2/c9-7-4-2-1-3-6(7)5-8(10)11/h1-4H,5H2,(H,10,11)
• InChI Key： IUJAAIZKRJJZGQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(=O)O
• BRN： 1101523

Computed Properties

• Exact Mass: 170.01300
• Monoisotopic Mass: 170.013457
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3
• Surface Charge: 0

Experimental Properties

• Color/Form: White crystals
• Density: 1.2315 (rough estimate)
• Melting Point: 92-95 °C (lit.)
• Boiling Point: 294.1℃ at 760 mmHg
• Flash Point: 145℃/5mm
• Refractive Index: 1.5660 (estimate)
• PSA: 37.30000
• LogP: 1.96710
• Solubility: Not determined
• pka: 4.07(at 25℃)

2-Chlorophenylacetic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37
• FLUKA BRAND F CODES：13
• Hazardous Material Identification：
• Safety Term：S26;S36/37
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters